Cas no 2229131-30-8 (3-(1H-indol-6-yl)-2-methoxypropanoic acid)

• Product Name: 3-(1H-indol-6-yl)-2-methoxypropanoic acid
• CAS No: 2229131-30-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6447116
• PubChem ID: 165682031
• Update Time: 2025-09-27

3-(1H-indol-6-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-6-yl)-2-methoxypropanoic acid
• 2229131-30-8
• EN300-1807200

• Inchi： 1S/C12H13NO3/c1-16-11(12(14)15)7-8-2-3-9-4-5-13-10(9)6-8/h2-6,11,13H,7H2,1H3,(H,14,15)
• InChI Key： LLEDQJYMLRSIFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.3Ų

Additional information on 3-(1H-indol-6-yl)-2-methoxypropanoic acid

3-(1H-indol-6-yl)-2-methoxypropanoic acid: A Comprehensive Overview

3-(1H-indol-6-yl)-2-methoxypropanoic acid (CAS No. 2229131-30-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a research tool in biochemical studies. The molecule consists of an indole ring substituted at the 6-position with a propanoic acid group that is further modified with a methoxy substituent at the 2-position. This structural arrangement imparts distinctive chemical and biological properties to the compound.

The indole ring is a common structural motif in many bioactive compounds, including alkaloids and pharmaceutical agents. In 3-(1H-indol-6-yl)-2-methoxypropanoic acid, the indole moiety contributes to the molecule's aromaticity and stability. The substitution pattern at the 6-position of the indole ring is particularly important, as it influences the compound's ability to interact with biological targets such as enzymes or receptors. Recent studies have highlighted the role of such substitutions in modulating pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

The methoxy group at the 2-position of the propanoic acid chain introduces electron-donating effects, which can enhance the compound's solubility and bioavailability. This feature is advantageous in drug design, where solubility often correlates with efficacy. Furthermore, the propanoic acid backbone provides a site for potential functionalization, enabling researchers to explore derivatives with enhanced biological activity or specificity.

Recent advancements in computational chemistry have allowed for detailed modeling of 3-(1H-indol-6-yl)-2-methoxypropanoic acid's interactions with biological systems. Molecular docking studies have revealed that this compound has potential binding affinities for various protein targets, suggesting its utility in inhibiting or modulating enzyme activity. For instance, research has indicated that this compound may exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its pharmacological applications, 3-(1H-indol-6-yl)-2-methoxypropanoic acid has been explored as a building block in organic synthesis. Its indole core serves as a versatile platform for constructing more complex molecules with diverse functionalities. Synthetic strategies involving Suzuki-Miyaura couplings or Heck reactions have been employed to extend the molecule's structure while preserving its bioactive properties.

The synthesis of 3-(1H-indol-6-yl)-2-methoxypropanoic acid typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methods. Key steps often include Friedel-Crafts alkylation or acylation to introduce substituents onto the indole ring, followed by oxidation or reduction steps to establish the propanoic acid functionality. The use of protecting groups and selective deprotection strategies ensures high yields and purity of the final product.

From a biochemical perspective, 3-(1H-indol-6-yl)-2-methoxypropanoic acid has been shown to exhibit selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in transformed cells while sparing normal cells, indicating a favorable therapeutic index. These findings have prompted further investigation into its mechanism of action and toxicity profile.

Moreover, recent advances in green chemistry have led to environmentally friendly methods for synthesizing 3-(1H-indol-6-yl)-2-methoxypropanoic acid. By utilizing biocatalysts or solvent-free reaction conditions, researchers have minimized waste generation and improved sustainability metrics associated with its production.

In summary, 3-(1H-indol-6-yl)-2-methoxypropanoic acid (CAS No. 2229131-30-8) stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for exploring novel therapeutics while its synthetic versatility opens avenues for further chemical innovation. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in both academic and industrial settings.